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Compound of Interest

Compound Name: C20H18FN3O2S2

Cat. No.: B12138372

Get Quote

Executive Summary & Compound Identification
C20H18FN3O2S2 is a molecular formula shared by several bioactive research compounds

used in High-Throughput Screening (HTS) and lead optimization. The most prominent

structural isomer associated with this formula is N-benzyl-2-[2-({[(4-

fluorophenyl)carbamoyl]methyl}sulfanyl)-1,3-thiazol-4-yl]acetamide (CAS 941874-15-3) ,

though thienopyrimidine derivatives also exist with this composition.[1]

As a research-grade small molecule, it typically exhibits lipophilic characteristics and potential

sensitivity to oxidation due to thioether linkages.[1] This guide defines the Standard Operating

Procedure (SOP) for maintaining the chemical integrity and biological activity of this compound

during storage and experimental use.

Physicochemical Profile[1][2][3][4][5][6][7][8]
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Property Specification Notes

Formula C20H18FN3O2S2

Molecular Weight 415.51 g/mol

CAS Number 941874-15-3 (Representative)
Verify specific isomer with

supplier CoA.[1]

Physical State Solid Powder
Typically off-white to pale

yellow.[1]

Solubility DMSO (>10 mg/mL), DMF Insoluble in water.[1]

LogP (Predicted) ~3.5 - 4.5
Highly lipophilic; requires

organic co-solvent.[1]

Reactive Moieties Thioether, Amide, Thiazole

Sensitive to strong oxidizers

and hydrolysis at extreme pH.

[1]

Storage Protocols (Solid State)
To prevent degradation via hydrolysis or oxidation, strict environmental control is required.[1]

Long-Term Storage (>1 Month)
Temperature: Store at -20°C (optimal) or -80°C.

Atmosphere: Store under inert gas (Argon or Nitrogen) if possible.[1]

Container: Amber glass vials with PTFE-lined screw caps to prevent moisture ingress and

light exposure.[1]

Desiccation: Store vials inside a secondary container (e.g., a sealed box) containing active

desiccant (silica gel or Drierite).[1]

Short-Term Storage (<1 Month)
Temperature: +4°C (Refrigerator).
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Condition: Keep the vial tightly sealed. Do not open until the vial has equilibrated to room

temperature to prevent water condensation on the hygroscopic solid.

Visual Storage Decision Tree
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Desiccated Box

Store at -20°C or -80°C
Amber Vial + Argon Overlay

CRITICAL: Equilibrate to RT
(30 mins) before opening

Click to download full resolution via product page

Figure 1: Decision logic for storage conditions based on experimental timeline.

Solubilization & Stock Preparation
C20H18FN3O2S2 is hydrophobic.[1] Direct dissolution in aqueous buffers (PBS, media) will

result in precipitation.[1] Dimethyl Sulfoxide (DMSO) is the preferred solvent.[1]

Preparation of 10 mM Stock Solution
Reagents:

Compound C20H18FN3O2S2 (MW: 415.51 g/mol )[1][2]
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Anhydrous DMSO (Sigma-Aldrich or equivalent, ≥99.9%)[1]

Protocol:

Calculate: To prepare 1 mL of 10 mM stock:

[1]

Weigh: Accurately weigh ~4.2 mg of powder into a sterile amber microcentrifuge tube.

Dissolve: Add the calculated volume of DMSO to achieve exactly 10 mM.

Example: If you weighed 4.30 mg, add

DMSO.[1]

Mix: Vortex vigorously for 30–60 seconds. If particulates persist, sonicate in a water bath at

room temperature for 5 minutes.[1]

Aliquot: Dispense into single-use aliquots (e.g., 50 µL) to avoid freeze-thaw cycles.

Store: Store aliquots at -20°C or -80°C. Stable for 6 months.

Dilution for Biological Assays
When dosing cells, the final DMSO concentration must remain <0.5% (v/v) to avoid solvent

toxicity.[1]

Serial Dilution Workflow:

Intermediate Dilution: Dilute the 10 mM DMSO stock 1:100 into culture medium (or buffer) to

create a 100 µM Working Solution (1% DMSO).

Note: A white precipitate may form.[1] If so, dilute into an intermediate solvent like Ethanol

or PEG-400 first, or perform the dilution step-wise.[1]

Final Dosing: Dilute the Working Solution 1:10 into the assay well to achieve 10 µM (0.1%

DMSO final).
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Handling & Safety Guidelines
As a research chemical with uncharacterized toxicology, C20H18FN3O2S2 must be treated as

a potential health hazard.[1]

Personal Protective Equipment (PPE)
Respiratory: N95 mask or work within a certified chemical fume hood (Class II Type A2).[1]

Skin: Nitrile gloves (double-gloving recommended for DMSO solutions, as DMSO permeates

skin and carries the compound with it).[1]

Eyes: Chemical splash goggles.[1]

Spillage & Disposal
Solid Spills: Sweep up with a damp tissue to avoid dust generation.[1] Clean area with 70%

Ethanol.[1]

Liquid Spills: Absorb with inert material (vermiculite/sand).[1]

Disposal: Incineration via a licensed chemical waste contractor.[1] Do not dispose of down

the drain.

Quality Control & Validation
To ensure experimental reproducibility, verify the compound's integrity before critical assays.[1]

Visual Inspection: Stock solution should be clear and colorless/yellow.[1] Any turbidity

indicates precipitation.[1]

LC-MS Verification:

Column: C18 Reverse Phase.[1]

Mobile Phase: Water/Acetonitrile (+0.1% Formic Acid).[1]

Expected Mass:
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.[1]

Solubility Check: Centrifuge the thawed stock at 13,000 x g for 5 mins. If a pellet forms, the

compound has crashed out; re-sonicate or prepare fresh stock.[1]

Troubleshooting Solubilization

Precipitate in
Aqueous Buffer? Is Conc > Solubility Limit?

Reduce ConcentrationYes

Check DMSO %

No

Use Intermediate Step
(100% DMSO -> 10% DMSO -> Buffer)

Add Co-solvent
(e.g., 5% Tween-80 or PEG-400)

Click to download full resolution via product page

Figure 2: Troubleshooting logic for precipitation issues during assay preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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